Cas no 2138519-76-1 (4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide)
4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide
- 2138519-76-1
- EN300-1159844
-
- Inchi: 1S/C7H12BrN3O2S/c1-7(2,3)6-10-4(8)5(11-6)14(9,12)13/h1-3H3,(H,10,11)(H2,9,12,13)
- InChI Key: CYNNXKKEARZRPY-UHFFFAOYSA-N
- SMILES: BrC1=C(NC(C(C)(C)C)=N1)S(N)(=O)=O
Computed Properties
- Exact Mass: 280.98336g/mol
- Monoisotopic Mass: 280.98336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 97.2Ų
4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1159844-0.05g |
4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide |
2138519-76-1 | 0.05g |
$983.0 | 2023-06-08 | ||
| Enamine | EN300-1159844-0.1g |
4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide |
2138519-76-1 | 0.1g |
$1031.0 | 2023-06-08 | ||
| Enamine | EN300-1159844-0.25g |
4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide |
2138519-76-1 | 0.25g |
$1078.0 | 2023-06-08 | ||
| Enamine | EN300-1159844-0.5g |
4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide |
2138519-76-1 | 0.5g |
$1124.0 | 2023-06-08 | ||
| Enamine | EN300-1159844-1.0g |
4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide |
2138519-76-1 | 1g |
$1172.0 | 2023-06-08 | ||
| Enamine | EN300-1159844-2.5g |
4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide |
2138519-76-1 | 2.5g |
$2295.0 | 2023-06-08 | ||
| Enamine | EN300-1159844-5.0g |
4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide |
2138519-76-1 | 5g |
$3396.0 | 2023-06-08 | ||
| Enamine | EN300-1159844-10.0g |
4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide |
2138519-76-1 | 10g |
$5037.0 | 2023-06-08 |
4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide
Introduction to 4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide (CAS No. 2138519-76-1)
4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide (CAS No. 2138519-76-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the imidazole sulfonamide class, a group of molecules known for their diverse applications in drug discovery and development. The presence of both bromine and tert-butyl substituents, along with the sulfonamide functional group, imparts distinct chemical reactivity and binding characteristics that make it a valuable scaffold for further chemical modifications and biological evaluations.
The imidazole ring is a heterocyclic aromatic structure that is widely prevalent in numerous bioactive molecules, including natural products and synthetic drugs. Its stability and ability to engage in hydrogen bonding make it an ideal core for designing molecules with specific biological targets. In the case of 4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide, the bromine atom at the 4-position provides a handle for further functionalization via cross-coupling reactions, while the tert-butyl group at the 2-position enhances lipophilicity and metabolic stability. The sulfonamide moiety at the 5-position introduces polarity and potential interactions with biological targets, making this compound a promising candidate for therapeutic intervention.
Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in addressing various therapeutic challenges. Sulfonamides are known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory properties. The structural features of 4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide suggest that it may exhibit similar properties, particularly when targeted against enzymes or receptors involved in disease pathways. For instance, studies have shown that sulfonamide-based compounds can interact with bacterial enzymes like dihydropteroate synthase, contributing to their antibacterial efficacy.
Moreover, the bromine substituent in this molecule allows for facile introduction of additional functional groups through palladium-catalyzed cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This flexibility is crucial for generating libraries of derivatives with tailored properties, enabling high-throughput screening and optimization efforts. Such synthetic strategies are increasingly employed in modern drug discovery pipelines to identify lead compounds with enhanced potency and selectivity.
The tert-butyl group serves multiple purposes in this context. It not only increases the lipophilicity of the molecule but also provides steric hindrance, which can be beneficial in minimizing off-target interactions. This balance between hydrophilicity and lipophilicity is critical for achieving optimal pharmacokinetic profiles, including absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. Compounds with well-balanced physicochemical properties are more likely to progress into clinical trials and ultimately reach the market as viable therapeutics.
In terms of biological activity, preliminary studies on structurally related imidazole sulfonamides have revealed promising results in various disease models. For example, derivatives of imidazole sulfonamides have been investigated for their potential role in modulating immune responses and reducing inflammation. The presence of both bromine and sulfonamide moieties in 4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide suggests that it may share these properties while also offering unique advantages due to its specific substitution pattern.
The development of new synthetic methodologies has also contributed to the growing interest in imidazole derivatives. Techniques such as transition-metal-catalyzed reactions have enabled more efficient and scalable synthesis of complex molecules like 4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide. These advancements allow researchers to explore a wider range of structural variations rapidly, accelerating the discovery process.
Furthermore, computational chemistry plays an increasingly vital role in guiding the design and optimization of novel compounds. Molecular modeling techniques can predict binding affinities, metabolic stability, and other key properties before experimental synthesis is undertaken. This approach helps streamline the drug discovery process by focusing efforts on the most promising candidates early on.
The potential applications of 4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research purposes, particularly in studying enzyme mechanisms and developing new chemical probes. Such probes can provide insights into biological pathways that are otherwise difficult to investigate using conventional methods.
In conclusion,4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide (CAS No. 2138519-76-1) represents a fascinating compound with significant potential in pharmaceutical research and development. Its combination of functional groups—bromine, tert-butyl, and sulfonamide—provides a versatile platform for further chemical manipulation and biological evaluation. As our understanding of disease mechanisms continues to evolve, compounds like this one will undoubtedly play a crucial role in discovering new treatments that address unmet medical needs.
2138519-76-1 (4-bromo-2-tert-butyl-1H-imidazole-5-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)